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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicides fludioxonil and boscalid in their
efficacy against Sclerotinia species, a genus of pathogenic fungi responsible for significant crop
diseases such as white mold and lettuce drop. The information presented is collated from
various scientific studies to aid in research and development of effective plant disease
management strategies.

Executive Summary

Both fludioxonil and boscalid demonstrate efficacy against Sclerotinia species, however, their
performance varies depending on the specific fungal species, the concentration of the
fungicide, and the environmental conditions. In vitro studies show fludioxonil can be more
effective at inhibiting the mycelial growth of Sclerotinia sclerotiorum at lower concentrations
compared to boscalid. Conversely, in field trials for lettuce drop caused by Sclerotinia minor,
boscalid has shown superior disease control.

Data Presentation: In Vitro Efficacy

The following tables summarize the quantitative data from laboratory studies, comparing the
inhibitory effects of fludioxonil and boscalid on the mycelial growth of Sclerotinia minor and
Sclerotinia sclerotiorum.
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Table 1: Mycelial Growth Inhibition of Sclerotinia minor

Fungicide Concentration

Fludioxonil (% inhibition) Boscalid (% inhibition)

(ng/ml)

0.01 82-84%[1][2] 1-16%[1][2]

01 70-98%[11[2] 70-98% (except vinclozolin)[1]
[2]

1.0 98-100%][1][2] 87%][1]

Table 2: Mycelial Growth Inhibition of Sclerotinia sclerotiorum

Fungicide Concentration

Fludioxonil (% inhibition) Boscalid (% inhibition)

(ng/ml)

0.01 0-12%[1][2] 0-12%[1][2]
0.1 95-99%[1][2] 40-47%[1][2]
1.0 98-100%][1][2] 77%[1]

Data Presentation: Field and Postharvest Efficacy

Field trials and postharvest studies provide insights into the practical application and

effectiveness of these fungicides.

Table 3: Control of Lettuce Drop in Field Trials

Fludioxonil (% disease

Boscalid (% disease

Pathogen . )
suppression) suppression)
) Less effective than boscalid[1] Highest level of disease
S. minor
[2] control[1][2]
) Less effective than
S. sclerotiorum 47.2%[1]

fludioxonil[1][2]
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Table 4: Postharvest Control of Sclerotinia sclerotiorum on Carrots

Treatment Decay Reduction vs. Control

Fludioxonil (0.1% v/v) 96-98%[3][4]

Experimental Protocols
In Vitro Mycelial Growth Inhibition Assay

A common method to assess the in vitro efficacy of fungicides involves the following steps:
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Preparation
Amend PDA with fungici
[Pmpare Potalo Dextrose Agar (PDA) b—»[ e el dltionsy H Pour amended PDA into Peti dishes
Incubation & Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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controlling-sclerotinia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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